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For Researchers, Scientists, and Drug Development Professionals

Anhydrous acetic acid, systematically named ethanoic acid, is a cornerstone organic acid with
extensive applications in research, chemical synthesis, and pharmaceutical development. In its
nearly water-free form, it is commonly referred to as glacial acetic acid because it solidifies into
ice-like crystals at temperatures slightly below room temperature.[1][2] A thorough
understanding of its physical properties is paramount for its safe handling, effective use in
experimental design, and successful integration into drug development processes. This
technical guide provides an in-depth overview of the core physical characteristics of anhydrous
acetic acid, complete with quantitative data, experimental methodologies, and a logical
visualization of property relationships.

Core Physical and Molecular Properties

Anhydrous acetic acid is a colorless liquid characterized by a strong, pungent, and sour odor
reminiscent of vinegar.[3] Its fundamental molecular and physical properties are summarized in

the table below.
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Property Value

Chemical Formula CHsCOOH][2]
Molecular Weight 60.05 g/mol [3]
Density (liquid) 1.049 g/cm3 at 25 °C
Melting Point 16.6 °C (61.9 °F)
Boiling Point 117.9 °C (244.2 °F)
Refractive Index (nD) 1.371-1.372 at 20 °C

Flammability and Safety Data

The flammability characteristics of anhydrous acetic acid are critical for safe storage and
handling protocols. It is a combustible liquid and its vapors can form explosive mixtures with air
at elevated temperatures.

Property Value

Flash Point (Closed Cup) 39 °C (102.2 °F)
Autoignition Temperature 463 °C (865.4 °F)
Flammable Limits in Air 4.0% - 19.9% by volume

Temperature-Dependent Properties

The viscosity and vapor pressure of anhydrous acetic acid are highly dependent on
temperature. This data is essential for applications involving fluid dynamics and reaction
kinetics at various thermal conditions.

Viscosity
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Temperature (°C) Dynamic Viscosity (mPa-s)
30 1.037
50 0.792
75 0.591
100 0.457

Vapor Pressure

Temperature (°C) Vapor Pressure (mmHg)
20 11.6
25 15.6

Intermolecular Forces and Physical Properties

The physical properties of anhydrous acetic acid are largely dictated by its ability to form strong
intermolecular hydrogen bonds. In the liquid and solid states, acetic acid molecules form
dimers, where two molecules are held together by two hydrogen bonds. This strong
intermolecular attraction is responsible for its relatively high melting and boiling points
compared to other organic molecules of similar molecular weight.
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Influence of Intermolecular Forces on Acetic Acid's Physical Properties
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Caption: Logical flow of intermolecular forces to physical properties.

Experimental Protocols

The accurate determination of the physical characteristics of anhydrous acetic acid relies on
standardized experimental protocols. Below are methodologies for key experiments.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this occurs over a narrow temperature range.

Methodology:

o Asmall, finely powdered sample of solidified anhydrous acetic acid is packed into a capillary
tube, which is sealed at one end.

o The capillary tube is placed in a melting point apparatus, which contains a heating block and
a thermometer.
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o The sample is heated slowly, and the temperatures at which melting begins and is complete
are observed and recorded. A slow heating rate is crucial for an accurate measurement.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology (Capillary Method):
e A small amount of liquid anhydrous acetic acid is placed in a fusion tube.
o Acapillary tube, sealed at one end, is inverted and placed into the fusion tube.

e The apparatus is heated, and the temperature at which a rapid and continuous stream of
bubbles emerges from the open end of the capillary tube is noted as the boiling point.

Density Determination

Density is the mass of a substance per unit volume.

Methodology (Pycnometer Method):

» A pycnometer, a flask with a specific, known volume, is weighed while empty.
e ltis then filled with anhydrous acetic acid and weighed again.

e The mass of the acetic acid is determined by subtracting the empty weight from the filled
weight. The density is then calculated by dividing the mass by the known volume of the
pycnometer.

Viscosity Determination

Viscosity is a measure of a fluid's resistance to flow.
Methodology (Capillary Viscometer):

o A capillary viscometer, such as an Ostwald or Ubbelohde viscometer, is used to measure the
time it takes for a known volume of anhydrous acetic acid to flow through a capillary of a
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known diameter and length.

o The efflux time is proportional to the kinematic viscosity, from which the dynamic viscosity
can be calculated if the density of the liquid is known.

Refractive Index Determination

The refractive index is a dimensionless number that describes how light propagates through a
substance.

Methodology (Refractometer):
o Afew drops of anhydrous acetic acid are placed on the prism of a refractometer.

 Lightis passed through the sample, and the instrument measures the angle at which the
light is refracted.

e This angle is used to calculate the refractive index, which is typically measured at a standard
temperature, such as 20°C.

Flash Point Determination

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.

Methodology (Closed-Cup Method):

» A sample of anhydrous acetic acid is placed in a closed cup equipped with an ignition
source.

e The sample is heated, and the ignition source is periodically applied to the vapor space.

¢ The flash point is the lowest temperature at which the vapors ignite. Closed-cup methods
generally provide lower and more conservative flash point values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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